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Compound of Interest

Compound Name: NSC636819

Cat. No.: B15589291

Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of NSC636819, a competitive and selective inhibitor of KDM4A/KDM4B.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection. This guide is intended for researchers, scientists, and drug development

professionals involved in handling this compound.

NSC636819 is a cell-permeable dinitrobenzene derivative and a halogenated organic

compound. Due to its chemical nature and its use in cancer research, all waste materials

contaminated with this compound, including the pure substance, solutions, and contaminated

labware, must be treated as hazardous chemical waste. Disposal procedures must comply with

all applicable national and local regulations.

Summary of Waste Characteristics and Handling
The following table summarizes key information for the handling and disposal of NSC636819
waste.
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Characteristic Guideline Citation

Waste Category

Hazardous Chemical Waste;

Halogenated Organic

Compound; Potentially

Cytotoxic Waste

[1][2][3]

Primary Disposal Method

High-temperature incineration

in a licensed hazardous waste

facility

[4]

pH Range for Aqueous

Solutions

Adjust to a neutral pH range

(e.g., 5.5 - 9.5) before

collection, if applicable and

safe to do so.

[5][6]

Container Type

Clearly labeled, leak-proof,

and chemically compatible

container (e.g., polyethylene)

for halogenated waste.

[2][7]

Labeling Requirements

"Hazardous Waste,"

"Halogenated Organic Waste,"

and list all chemical

constituents with approximate

percentages. May require a

"Cytotoxic" label.

[2][3][8]

Segregation

Must be segregated from non-

halogenated, radioactive, and

other incompatible waste

streams.

[1][2][5]

Step-by-Step Disposal Protocol
The proper disposal of NSC636819 requires careful segregation and handling to ensure safety

and regulatory compliance. The following protocol outlines the necessary steps for disposing of

waste containing this compound.
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Waste Segregation and Collection
Designate a specific waste container: Use a container specifically designated for

halogenated organic waste. This container should be made of a chemically resistant

material, such as polyethylene, and have a secure, tight-fitting lid.[2][7]

Segregate waste streams: It is crucial to keep halogenated waste separate from non-

halogenated organic waste, as the disposal costs and methods differ significantly.[3][5]

Never mix NSC636819 waste with acids, bases, or other reactive chemicals in the same

container.[2]

Collect all contaminated materials: This includes:

Unused or expired solid NSC636819.

Solutions containing NSC636819 (e.g., in DMSO).

Contaminated personal protective equipment (PPE) such as gloves and lab coats.[8]

Contaminated labware, including pipette tips, tubes, vials, and flasks.

Materials used for cleaning spills, such as absorbent pads.[8]

Labeling and Storage
Label the container immediately: As soon as the first item of waste is placed in the container,

affix a "Hazardous Waste" label.[2]

Complete the waste label: Clearly write the full chemical name, "NSC636819," and list all

other components in the container with their approximate percentages. Indicate that it is a

"Halogenated Organic Waste."[3] Your institution may also require a "Cytotoxic" or "Toxic"

hazard label.[8]

Store the container safely: Keep the waste container closed at all times, except when adding

waste.[2] Store it in a designated satellite accumulation area within the laboratory, away from

incompatible materials and in secondary containment to prevent spills.[2][7]

Arranging for Disposal
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Contact your institution's Environmental Health and Safety (EHS) department: Do not

dispose of NSC636819 down the drain or in regular trash.[7] Your EHS department will

provide specific instructions for waste pickup and disposal according to your institution's

policies and local regulations.

Schedule a waste pickup: Once the container is nearly full (approximately three-quarters full)

or has been in storage for a set period as per institutional guidelines, arrange for a pickup by

the EHS office or a licensed hazardous waste contractor.[2]

Handling of Empty Containers
Triple rinse empty stock containers: The original container of NSC636819 must be triple-

rinsed with a suitable solvent (such as the one used to dissolve the compound, e.g., DMSO,

followed by another appropriate solvent like ethanol or acetone) before it can be disposed of

as non-hazardous waste.[9]

Collect the rinsate: The first rinse, and potentially subsequent rinses depending on local

regulations for highly toxic materials, must be collected and disposed of as hazardous

chemical waste.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of NSC636819.
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Disposal Workflow for NSC636819

Waste Generation & Collection

Labeling & Storage

Final Disposal

Empty Stock Container

Generate NSC636819 Waste
(Solid, Solution, Contaminated Labware)

Select Designated
Halogenated Waste Container

Segregate from Non-Halogenated
and Other Incompatible Waste

Affix 'Hazardous Waste' Label
& List Constituents

Store in Secure Satellite
Accumulation Area with Lid Closed

Container is 3/4 Full or
Ready for Pickup

Contact Institutional EHS
for Pickup Request

Licensed Contractor Collects
for High-Temperature Incineration

Original NSC636819
Container is Empty

Triple Rinse with
Appropriate Solvent

Collect Rinsate as
Halogenated Hazardous Waste

Dispose of Cleaned
Container per EHS Guidance

Add to Waste

Click to download full resolution via product page

Caption: Disposal workflow for NSC636819 waste.
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of NSC636819, minimizing risks to personnel and the environment. Always prioritize

safety and consult with your institution's EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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